Cas no 885951-84-8 (Methyl 2,4-dimethylnicotinate)

Methyl 2,4-dimethylnicotinate structure
Methyl 2,4-dimethylnicotinate structure
Product Name:Methyl 2,4-dimethylnicotinate
CAS No:885951-84-8
MF:C9H11NO2
MW:165.189142465591
CID:1036277
PubChem ID:1512486
Update Time:2025-07-31

Methyl 2,4-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,4-dimethylnicotinate
    • Methyl 2,4-dimethylnicotite
    • Methyl 2,4-dimethylpyridine-3-carboxylate
    • SCHEMBL16726632
    • 885951-84-8
    • DTXSID80363685
    • AKOS006276701
    • FT-0723427
    • Methyl2,4-dimethylnicotinate
    • SB54516
    • METHYL 2,4-DIMETHYL-NICOTINATE
    • DB-078011
    • Inchi: 1S/C9H11NO2/c1-6-4-5-10-7(2)8(6)9(11)12-3/h4-5H,1-3H3
    • InChI Key: ZRJTUTHDFPUZOY-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C)=NC=CC=1C)=O

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.078
  • Boiling Point: 218 ºC
  • Flash Point: 86 ºC

Methyl 2,4-dimethylnicotinate Pricemore >>

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